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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

MCC-134 Data Acquisition Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address
temperature spike issues when using the MCC-134 data acquisition HAT with a Raspberry Pi.

Troubleshooting Guides
Issue: Sudden and Unexpected Temperature Spikes

This guide will walk you through a systematic approach to identifying and resolving sudden,
short-duration increases in your temperature readings.

Step 1: Initial Assessment

Before diving into complex troubleshooting, perform a quick check of the physical setup and
data.
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Question Action
Is the spike a single, anomalous point or a Review your logged data to determine the
sustained increase? duration of the spike.

Check for any changes in the lab environment
Did the spike correlate with any external event? that occurred at the time of the spike (e.g.,

turning on other equipment).

) ) ) If multiple channels are affected, the cause is
Is the issue affecting one or multiple ] )
likely environmental or related to the data
thermocouple channels? o ]
acquisition system itself.

Step 2: Diagnostic Workflow

Follow this workflow to systematically diagnose the root cause of the temperature spikes.
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Caption: A step-by-step workflow for troubleshooting temperature spikes.

Step 3: Detailed Troubleshooting Procedures

A. Verify Thermocouple Connections

Loose or improper connections are a frequent cause of erratic readings.

Procedure:

Loose Connection Found & Fixed
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o Power down the Raspberry Pi and MCC-134.

o Inspect the screw terminals on the MCC-134. Ensure that the thermocouple wires are

securely fastened.

o Verify the polarity of the connection. For most thermocouples, the red wire is the negative
lead.[1] Reversing the polarity will lead to incorrect temperature readings when the

temperature changes.[1]

o If using thermocouple extension wires, ensure they are of the correct type and that the

connection points are clean and secure.
B. Analyze Environmental Factors
The MCC-134 can be sensitive to its operating environment.[2][3]
e Procedure:

o Electromagnetic Interference (EMI): Identify potential sources of EMI near your setup. This
can include motors, fluorescent lights, and other laboratory equipment.[4]

= Mitigation: Move the MCC-134 and thermocouple wiring away from these sources. Use

shielded thermocouple wires to minimize interference.[4]

o Airflow and Ambient Temperature: Sudden changes in airflow or ambient temperature can

cause temperature fluctuations.[2][3]

= Mitigation: Position your setup away from vents, doorways, or equipment that cycles on
and off, producing heat.[3][5] A steady, gentle airflow can help dissipate heat and reduce

errors.[2][3][5]

o Ground Loops: Multiple ground points in your setup can create ground loops, which induce

noise in the thermocouple circuit.[4][6]
= Mitigation: Ensure your system is grounded at a single point.[6]

C. Investigate the Raspberry Pi

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://dataloggerinc.com/resource-article/troubleshooting-thermocouple-wiring/
https://dataloggerinc.com/resource-article/troubleshooting-thermocouple-wiring/
https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://www.jumo.group/pl/en/about-us/blog/thermocouple-errors
https://www.jumo.group/pl/en/about-us/blog/thermocouple-errors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

The Raspberry Pi itself can be a source of heat and electrical noise.

e Procedure:

o Processor Load: High CPU load on the Raspberry Pi can increase its temperature, which
can affect the accuracy of the MCC-134's cold junction compensation.[2][3][5] Running a
program that fully loads all 4 cores on the Raspberry Pi processor can raise the
temperature of the processor above 70 °C.[2][3][5] Running a program that only loads 1
core will operate approximately 20 °C cooler.[2][3][5]

= Mitigation: Optimize your data acquisition script to be as efficient as possible. Close any

unnecessary programs running on the Raspberry Pi.
o HAT Stacking: If you are using multiple HATs, the position of the MCC-134 is important.

= Mitigation: Place the MCC-134 as the furthest HAT from the Raspberry Pi to minimize
heat transfer from the processor.[2][3][5]

D. Inspect the Thermocouple Sensor

A damaged or faulty thermocouple can produce erroneous readings. The MCC-134 is equipped
with open-thermocouple detection (OTD) to help identify broken or disconnected
thermocouples.[5][7][8][9]

e Procedure:

o Visually inspect the entire length of the thermocouple wire for any signs of damage, such
as frayed insulation or kinks.

o Check the thermocouple junction for any signs of corrosion or physical damage.

o If you suspect the thermocouple is faulty, replace it with a known good sensor to see if the

issue persists.

Frequently Asked Questions (FAQSs)

Q1: What is the MCC-134 and what is it used for?
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The MCC-134 is a thermocouple measurement Hardware Attached on Top (HAT) designed for
use with a Raspberry Pi.[5][10][11] It provides four isolated thermocouple inputs, allowing for
professional-grade temperature measurements in a variety of research and development
applications.[3][7][11] It features a 24-bit A/D converter for high-resolution readings.[7][10][11]

Q2: What could be causing my temperature readings to suddenly spike?

Sudden temperature spikes can be caused by a variety of factors, which can be broadly
categorized as either environmental or system-related.

Category Potential Causes

Electromagnetic Interference (EMI) from nearby
Environmental equipment, sudden changes in ambient

temperature or airflow, ground loops.[2][3][4][6]

Loose or reversed thermocouple connections,
high Raspberry Pi CPU load, incorrect HAT

stacking, damaged thermocouple sensor.[1][2]

[3]

System-Related

Damaged or degraded thermocouple wires,
Sensor-Related . . _
corrosion at the thermocouple junction.

Q3: How does the Raspberry Pi's processor temperature affect the MCC-134?

The Raspberry Pi's processor generates heat, especially under high load.[2][3] This heat can
radiate to the MCC-134, affecting the accuracy of its cold junction compensation (CJC)
sensors.[2][3] The MCC-134 has three high-resolution CJC sensors to accurately measure the
temperature of the screw terminals where the thermocouples connect.[5][8] However,
significant temperature gradients across the board can still introduce errors.[2][3]
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Caption: The influence of Raspberry Pi CPU heat on MCC-134 measurements.
Q4: What is "open-thermocouple detection"?

Open-thermocouple detection (OTD) is a feature of the MCC-134 that allows it to detect if a
thermocouple has become disconnected or if the wire has broken.[5][7][8][9] This is a valuable
diagnostic tool that can help you quickly identify sensor hardware problems.

Q5: What are some best practices to ensure accurate temperature measurements with the
MCC-134?

To achieve the most accurate and stable readings, consider the following best practices:
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Best Practice Rationale

Reduces heat generated by the processor,

Minimize Raspberry Pi CPU Load improving cold junction compensation accuracy.

[2]3]15]

Helps to dissipate heat and maintain a stable
Ensure Steady Airflow thermal environment around the MCC-134.[2][3]

[5]

N N Minimizes direct heat transfer from the
Position MCC-134 Away from Pi in a Stack )
Raspberry Pi's processor.[2][3][5]

) ] Reduces the impact of electromagnetic
Use Shielded Thermocouple Wires )
interference (EMI) on your measurements.[4]

_ _ Prevents ground loops that can introduce
Ensure a Single Ground Point ) o o
electrical noise into the thermocouple circuit.[6]

Proactively identifies potential issues like loose
Regularly Inspect Connections and Wires connections or damaged wires before they

affect your data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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